Lysophosphatidylethanolamines

Lysophosphatidylethanolamines (PEs) are a class of bioactive phospholipids with diverse roles in cellular signaling and physiology. These molecules contain one fatty acid attached to the ethanolamine moiety, making them a key component in membrane structure and function. Lysophosphatidylethanolamines play crucial roles in various biological processes including cell proliferation, differentiation, migration, and survival. They act through specific receptors, such as G protein-coupled receptor 5 (GPR5), which modulate intracellular signaling pathways. Additionally, these lipids are involved in the regulation of inflammation and have been implicated in several diseases, including neurodegenerative disorders and cardiovascular disease. In research applications, lysophosphatidylethanolamines can be used as tools to study cellular responses and signaling mechanisms, providing insights into complex biological interactions.